Cas no 883547-38-4 (1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride)

• Product Name: 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride
• CAS No: 883547-38-4
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 1069470
• PubChem ID: 3162718
• Update Time: 2025-11-02

1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine
• 1-(3-o-Tolyl-[1,2,4]oxadiazol-5-yl)-ethylamine
• 1-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]ethanamine
• 1-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]ethylamine
• FT-0677758
• AKOS017259206
• A862222
• LS-06031
• AKOS000303010
• MFCD07186488
• 883547-38-4
• DTXSID20390314
• 1-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
• 1-(3-(O-tolyl)-1,2,4-oxadiazol-5-yl)ethan-1-amine
• CS-0326112
• ALBB-018345
• 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride

• MDL： MFCD07186488
• Inchi： 1S/C11H13N3O/c1-7-5-3-4-6-9(7)10-13-11(8(2)12)15-14-10/h3-6,8H,12H2,1-2H3
• InChI Key： QNDHHFVHVWUZQY-UHFFFAOYSA-N
• SMILES： O1C(C(C)N)=NC(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 346.5°C at 760 mmHg
• Flash Point: 163.4°C
• Refractive Index: 1.558
• PSA: 64.94000
• LogP: 2.76500
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride

Comprehensive Guide to 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride (CAS No. 883547-38-4)

1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride (CAS No. 883547-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,2,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the o-Tolyl group and the ethanamine hydrochloride moiety enhances its potential applications in drug discovery and development.

The molecular structure of 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride features a 1,2,4-oxadiazole ring, which is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. This structural motif is often explored in medicinal chemistry due to its stability and ability to interact with biological targets. The o-Tolyl (ortho-methylphenyl) substituent adds lipophilicity, which can influence the compound's pharmacokinetic properties.

Researchers are particularly interested in 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride due to its potential role as a pharmacological intermediate. Compounds containing the 1,2,4-oxadiazole scaffold have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The ethanamine hydrochloride group further enhances its solubility, making it suitable for various formulation studies.

In recent years, the demand for 1,2,4-oxadiazole derivatives has surged, driven by their versatility in drug design. 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride is no exception, with studies highlighting its potential as a building block for novel therapeutics. Its unique structure allows for modifications that can optimize binding affinity and selectivity toward specific biological targets.

The synthesis of 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride typically involves the condensation of appropriate precursors, followed by purification steps to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its quality and consistency for research purposes.

One of the trending topics in pharmaceutical research is the exploration of heterocyclic compounds for central nervous system (CNS) disorders. Given the structural features of 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride, it is being studied for its potential interactions with neurotransmitter systems. This aligns with the growing interest in neuroactive compounds and their applications in treating neurological conditions.

Another area of interest is the compound's potential role in antibacterial research. With the rise of antibiotic resistance, scientists are actively seeking new chemical entities that can combat resistant bacterial strains. The 1,2,4-oxadiazole core has shown promise in this regard, and 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride is being evaluated for its efficacy against multidrug-resistant pathogens.

From a commercial perspective, 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its CAS No. 883547-38-4 serves as a unique identifier, facilitating procurement and regulatory compliance. Researchers often seek high-purity batches to ensure reproducible results in their experiments.

In conclusion, 1-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride (CAS No. 883547-38-4) is a compound of significant scientific and commercial interest. Its structural uniqueness, combined with its potential applications in drug discovery, makes it a valuable asset in modern chemistry. As research progresses, this compound may pave the way for innovative therapies addressing unmet medical needs.